4-(4-Aminophenoxy)-3-(butylamino)-5-sulfamoylbenzoic acid

• CAS RN: 53136-42-8
• Molecular Formula: C17H21N3O5S
• Molecular Weight: 379.4 g/mol
• IUPAC Name: 4-(4-aminophenoxy)-3-(butylamino)-5-sulfamoylbenzoic acid
• InChI: InChI=1S/C17H21N3O5S/c1-2-3-8-20-14-9-11(17(21)22)10-15(26(19,23)24)16(14)25-13-6-4-12(18)5-7-13/h4-7,9-10,20H,2-3,8,18H2,1H3,(H,21,22)(H2,19,23,24)
• InChI Key: YDYPZYVWBPQYDS-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC1=C(C(=CC(=C1)C(=O)O)S(=O)(=O)N)OC2=CC=C(C=C2)N

Description

4-(4-Aminophenoxy)-3-(butylamino)-5-sulfamoylbenzoic acid is a useful research compound. Its molecular formula is C17H21N3O5S and its molecular weight is 379.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The mixture of 1.9 g of 4-(4-acetamidophenoxy)-3-n-butylamino-5-sulfamoylbenzoic acid and 19 ml of 2N aqueous sodium hydroxide is refluxed for 1 hour under nitrogen. After cooling to room temperature it is filtered, the filtrate acidifed with glacial acetic acid to a pH of 4-5, the precipitate formed filtered off, washed with water and recrystallized from 50% aqueous ethanol, to yield the 4-(4-aminophenoxy)-3-n-butylamino-5-sulfamoylbenzoic acid of the formula ##SPC9##